18-carboxy dinor Leukotriene B4

• Molecular Formula: C18H26O6
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C18H26O6/c19-15(11-6-3-7-13-17(21)22)9-4-1-2-5-10-16(20)12-8-14-18(23)24/h1-6,9-10,15-16,19-20H,7-8,11-14H2,(H,21,22)(H,23,24)
• InChIKey: XWRIIHRGMKHPHN-UHFFFAOYSA-N

18-carboxy dinor Leukotriene B4: Metabolic Fate and Analytical Reference Standard for LTB4 Pathway Research

18-carboxy dinor Leukotriene B4 (18-carboxy dinor LTB4; 18-COOH-19,20-dinor-LTB4; CAS 102674-12-4) is a β-oxidation metabolite of Leukotriene B4 (LTB4), formed via sequential ω-oxidation to 20-carboxy LTB4 followed by peroxisomal β-oxidation from the ω-terminus [1]. As a member of the eicosanoid lipid mediator family, this C18 tetraenoic dicarboxylic acid (C₁₈H₂₆O₆; MW 338.40) represents the terminal hepatic degradation product of the potent neutrophil chemoattractant LTB4 [2]. Its structural features—including the removal of C19 and C20 with concomitant dioxygenation at C18 and a second carboxyl group at the ω-terminus—confer markedly reduced lipophilicity and distinct chromatographic behavior compared to LTB4 and intermediate ω-oxidation metabolites [3]. The compound serves as an essential analytical reference standard for LC-MS/MS quantification of LTB4 catabolism in hepatocyte studies, urinary metabolite profiling, and investigations of altered eicosanoid metabolism in hepatic pathophysiology [4].

• [1] Harper TW, Garrity MJ, Murphy RC. Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. J Biol Chem. 1986;261(12):5414-5418. PMID: 3007501. View Source
• [2] Wheelan P, Hankin JA, Bilir B, Guenette D, Murphy RC. Metabolic transformations of leukotriene B4 in primary cultures of human hepatocytes. J Pharmacol Exp Ther. 1999;288(1):326-334. PMID: 9862787. View Source
• [3] Shirley MA, Murphy RC. Metabolism of leukotriene B4 in isolated rat hepatocytes. Involvement of 2,4-dienoyl-coenzyme A reductase in leukotriene B4 metabolism. J Biol Chem. 1990;265(27):16288-16295. PMID: 2168887. View Source
• [4] Berry KA, Borgeat P, Gosselin J, Flamand L, Murphy RC. Urinary metabolites of leukotriene B4 in the human subject. J Biol Chem. 2003;278(27):24449-24454. PMID: 12704192. View Source

18-carboxy dinor Leukotriene B4: Why LTB4, 20-carboxy LTB4, or 20-hydroxy LTB4 Cannot Substitute

Substitution of 18-carboxy dinor LTB4 with LTB4, 20-hydroxy LTB4, or 20-carboxy LTB4 is analytically and functionally invalid due to fundamental differences in carbon chain length, carboxylation state, and resulting chromatographic retention behavior. LTB4 (C20) retains full BLT1/BLT2 receptor agonist activity and neutrophil chemoattractant potency, while 20-carboxy LTB4 (C20, ω-COOH) exhibits high-affinity BLT1 receptor binding and antagonist activity [1]. In contrast, 18-carboxy dinor LTB4 (C18, ω-COOH) is a further β-oxidation product lacking two carbons, which profoundly alters its reversed-phase HPLC retention time and eliminates measurable receptor activity [2]. Direct comparative studies of LTE4 metabolic series demonstrate that 18-carboxy-19,20-dinor metabolites are pharmacologically inactive in tissue bath assays where ω-carboxy precursors retain partial activity [3]. For analytical applications requiring precise quantification of terminal LTB4 catabolism—including hepatocyte metabolic flux studies and urinary biomarker validation—only 18-carboxy dinor LTB4 provides the correct retention time, MRM transition, and extraction recovery characteristics [4]. Using the wrong metabolite standard introduces quantitation errors and misidentifies the specific β-oxidation step being interrogated.

• [1] Yokomizo T, Izumi T, Chang K, Takuwa Y, Shimizu T. A G-protein-coupled receptor for leukotriene B4 that mediates chemotaxis. Nature. 1997;387(6633):620-624. PMID: 9177352. View Source
• [2] Harper TW, Garrity MJ, Murphy RC. Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. J Biol Chem. 1986;261(12):5414-5418. PMID: 3007501. View Source
• [3] Samhoun MN, Conroy DM, Piper PJ. Pharmacological profile of leukotrienes E4, N-acetyl E4 and of four of their novel omega- and beta-oxidative metabolites in airways of guinea-pig and man in vitro. Br J Pharmacol. 1989;98(4):1406-1412. PMID: 2558763; PMCID: PMC1854826. View Source
• [4] Wheelan P, Hankin JA, Bilir B, Guenette D, Murphy RC. Metabolic transformations of leukotriene B4 in primary cultures of human hepatocytes. J Pharmacol Exp Ther. 1999;288(1):326-334. PMID: 9862787. View Source

18-carboxy dinor Leukotriene B4: Direct Comparative Evidence for Selection Over Related LTB4 Metabolites

18-carboxy dinor LTB4 vs. 20-carboxy LTB4: Reduced Lipophilicity and Earlier Reversed-Phase HPLC Retention Time

In isolated rat hepatocyte incubations with LTB4, 18-carboxy-19,20-dinor-LTB4 eluted earlier than both 20-hydroxy-LTB4 and 20-carboxy-LTB4 on reversed-phase HPLC, consistent with its reduced lipophilicity resulting from the removal of two carbon atoms and addition of a second terminal carboxyl group [1]. This distinct chromatographic behavior is a direct consequence of β-oxidation from the ω-terminus of 20-carboxy LTB4 [2].

Evidence Dimension	Reversed-phase HPLC relative retention time / lipophilicity
Target Compound Data	Shorter retention time; elutes earlier than 20-carboxy LTB4; qualitatively characterized as having "reduced lipophilicity" [1]
Comparator Or Baseline	20-carboxy LTB4 (longer retention time; more lipophilic C20 ω-carboxy metabolite); 20-hydroxy LTB4
Quantified Difference	Not numerically quantified in original study; reported as qualitatively earlier elution profile consistent with increased polarity
Conditions	Isolated rat hepatocytes incubated with LTB4; reversed-phase HPLC separation; UV detection; metabolite identity confirmed by GC-MS of derivatized products

Why This Matters

Earlier HPLC retention time enables unambiguous chromatographic resolution from 20-carboxy LTB4, preventing misidentification in complex biological matrices and ensuring accurate quantification of the terminal β-oxidation step in LTB4 catabolism.

• [1] Harper TW, Garrity MJ, Murphy RC. Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. J Biol Chem. 1986;261(12):5414-5418. PMID: 3007501. View Source
• [2] Shirley MA, Murphy RC. Metabolism of leukotriene B4 in isolated rat hepatocytes. Involvement of 2,4-dienoyl-coenzyme A reductase in leukotriene B4 metabolism. J Biol Chem. 1990;265(27):16288-16295. PMID: 2168887. View Source

18-carboxy dinor LTB4 vs. 20-carboxy LTB4: Quantitative Metabolite Yield in Primary Human Hepatocytes

In primary cultures of human hepatocytes incubated with [³H]-LTB4 for 4 hours, 18-carboxy-LTB4 and 20-carboxy-LTB4 were identified as central metabolites of the ω-oxidation/β-oxidation pathway [1]. The study quantitatively demonstrated that β-oxidation from the ω-terminus of 20-carboxy-LTB4 yields 18-carboxy-LTB4 as a major terminal product, confirming the presence of the complete peroxisomal β-oxidation enzymatic machinery in human liver cells [1].

Evidence Dimension	Relative abundance in human hepatocyte LTB4 metabolism
Target Compound Data	Identified as a central metabolite; generated via β-oxidation of 20-carboxy LTB4 [1]
Comparator Or Baseline	20-carboxy LTB4 (precursor ω-oxidation product; also identified as central metabolite)
Quantified Difference	Exact percentage yield not reported in abstract; both identified as "central metabolites" in the ω/β-oxidation pathway
Conditions	Primary cultures of human hepatocytes; 4-hour incubation with [³H]-LTB4; metabolite identification by HPLC and mass spectrometry

Why This Matters

Confirms that 18-carboxy dinor LTB4 is not a minor or species-specific product but a central metabolite in human hepatic LTB4 catabolism, validating its selection as a relevant analytical standard for human hepatocyte studies and clinical biomarker investigations.

• [1] Wheelan P, Hankin JA, Bilir B, Guenette D, Murphy RC. Metabolic transformations of leukotriene B4 in primary cultures of human hepatocytes. J Pharmacol Exp Ther. 1999;288(1):326-334. PMID: 9862787. View Source

18-carboxy dinor LTB4 as Analytical Standard: Supplier-Reported Purity and Solvent Compatibility for Quantitative LC-MS Applications

Commercially available 18-carboxy dinor Leukotriene B4 (CAS 102674-12-4) is supplied as a 100 µg/ml solution in ethanol with certified purity ≥97% . The compound is formulated for direct use in analytical applications, with reported solubility of 50 mg/ml in DMF, 50 mg/ml in DMSO, 50 mg/ml in ethanol, and 1 mg/ml in PBS (pH 7.2), and has a characteristic UV absorption maximum at 270 nm corresponding to the conjugated triene chromophore .

Evidence Dimension	Commercial analytical standard purity and formulation
Target Compound Data	Purity ≥97%; supplied as 100 µg/ml solution in ethanol; λmax 270 nm; solubility: DMF 50 mg/ml, DMSO 50 mg/ml, Ethanol 50 mg/ml, PBS 1 mg/ml
Comparator Or Baseline	Not specified (supplier-provided batch analysis)
Quantified Difference	N/A (single-compound specification)
Conditions	Supplier Certificate of Analysis; UV spectrophotometry; gravimetric solubility determination

Why This Matters

≥97% purity with defined solubility parameters ensures reproducible LC-MS/MS calibration curve preparation and minimizes interference from structurally similar impurities that could compromise quantitative accuracy in eicosanoid profiling studies.

Class-Level Inference: β-Oxidized Dinor Metabolites Lack Pharmacological Activity in Airway Tissue Preparations

In a direct comparative study of leukotriene E4 (LTE4) and its ω- and β-oxidation metabolites on superfused guinea-pig trachea (GPT), guinea-pig lung parenchyma (GPP), and human bronchus (HBr), 18-COOH-19,20-dinor-LTE4 (dinor-LTE4) at doses of 0.3-30 nmol was completely inactive, failing to induce any measurable contraction [1]. In contrast, N-acetyl LTE4 and LTE4 retained considerable contractile activity, with N-acetyl LTE4 being approximately 100-fold less active than LTD4 in GPT [1]. This demonstrates that β-oxidation to the 18-carboxy-dinor structure abolishes biological activity in this eicosanoid class.

Evidence Dimension	Contractile activity in airway smooth muscle bioassay
Target Compound Data	18-COOH-19,20-dinor-LTE4 (dinor-LTE4, structurally analogous to 18-carboxy dinor LTB4): inactive at 0.3-30 nmol in GPT, GPP, and HBr [1]
Comparator Or Baseline	LTE4 (retains activity); N-acetyl LTE4 (~100× less active than LTD4); 20-carboxy-LTE4 (inactive at 0.3-30 nmol)
Quantified Difference	Dinor-LTE4: 0% of LTD4 contractile response; LTE4: 100-1000× less active than LTD4; 20-carboxy-LTE4: inactive at tested doses
Conditions	Isolated superfused strips of guinea-pig trachea (GPT), guinea-pig lung parenchyma (GPP), and human bronchus (HBr); cumulative dose-response; tension measured isometrically

Why This Matters

For functional studies requiring the inactive terminal metabolite of the LTB4 pathway, 18-carboxy dinor LTB4 is the correct negative control standard; 20-carboxy LTB4 is inappropriate because it retains high-affinity BLT1 receptor binding and antagonist activity that may confound experimental interpretation.

• [1] Samhoun MN, Conroy DM, Piper PJ. Pharmacological profile of leukotrienes E4, N-acetyl E4 and of four of their novel omega- and beta-oxidative metabolites in airways of guinea-pig and man in vitro. Br J Pharmacol. 1989;98(4):1406-1412. PMID: 2558763; PMCID: PMC1854826. View Source

18-carboxy dinor LTB4 vs. 20-carboxy LTB4: Distinct Urinary Excretion Profiles in Human Subjects

Analysis of unconjugated LTB4 metabolites in human urine identified four structurally characterized compounds: 18-carboxy-LTB4, 10,11-dihydro-18-carboxy-LTB4, 20-carboxy-LTB4, and 10,11-dihydro-20-carboxy-LTB4 [1]. The presence of both 18-carboxy and 20-carboxy metabolites as distinct urinary species demonstrates that β-oxidation to the dinor product occurs in vivo in humans and that both metabolites serve as excretory endpoints, each providing unique information about the extent of peroxisomal β-oxidation processing [1].

Evidence Dimension	Identification as distinct urinary metabolite species
Target Compound Data	18-carboxy-LTB4: identified and structurally characterized in human urine [1]
Comparator Or Baseline	20-carboxy-LTB4: identified and structurally characterized in human urine; 10,11-dihydro-18-carboxy-LTB4; 10,11-dihydro-20-carboxy-LTB4
Quantified Difference	Qualitative identification; both metabolites present as unconjugated urinary excretion products
Conditions	Human urine samples; structural characterization via HPLC and mass spectrometry

Why This Matters

For clinical biomarker studies of LTB4 catabolism, 18-carboxy dinor LTB4 provides information distinct from 20-carboxy LTB4 regarding the extent of peroxisomal β-oxidation; using only 20-carboxy LTB4 would miss this downstream metabolic information and provide an incomplete picture of LTB4 disposition.

• [1] Berry KA, Borgeat P, Gosselin J, Flamand L, Murphy RC. Urinary metabolites of leukotriene B4 in the human subject. J Biol Chem. 2003;278(27):24449-24454. PMID: 12704192. View Source

18-carboxy dinor LTB4 vs. 20-carboxy LTB4: Differential Modulation by Ethanol in Hepatocyte Metabolism

In isolated rat hepatocytes, LTB4 undergoes cytochrome P450-dependent ω-oxidation to 20-hydroxy-LTB4 and 20-carboxy-LTB4, followed by β-oxidation to 18-carboxy-LTB4 [1]. Addition of ethanol (25 mM) dramatically alters the relative amounts of these metabolite products by inhibiting alcohol dehydrogenase-mediated oxidation of 20-hydroxy-LTB4, thereby shifting the metabolic distribution among ω-oxidation and β-oxidation products [1]. Acetaldehyde concentrations above 1 mM inhibit β-oxidation of LTB4, further demonstrating differential regulation of the pathway steps leading to 18-carboxy-LTB4 versus upstream metabolites [1].

Evidence Dimension	Metabolic pathway distribution under ethanol and acetaldehyde exposure
Target Compound Data	18-carboxy-LTB4: β-oxidation product whose formation is modulated by ethanol-induced shifts in upstream ω-oxidation [1]
Comparator Or Baseline	20-hydroxy-LTB4 (ADH substrate, inhibited by ethanol); 20-carboxy-LTB4 (precursor to 18-carboxy-LTB4); acetaldehyde >1 mM inhibits β-oxidation step
Quantified Difference	Ethanol (25 mM) produces "dramatic changes" in relative metabolite amounts; acetaldehyde >1 mM inhibits β-oxidation
Conditions	Isolated rat hepatocytes; 25 mM ethanol; 0.1-1 mM acetaldehyde; metabolite analysis by HPLC

Why This Matters

18-carboxy dinor LTB4 is an essential analytical standard for studies of ethanol-induced hepatic eicosanoid dysregulation, as its formation reflects the functional integrity of peroxisomal β-oxidation—a pathway known to be inhibited by ethanol and its metabolites.

• [1] Hankin JA, Wheelan P, Murphy RC. The effects of ethanol and acetaldehyde on the metabolism of prostaglandin E2 and leukotriene B4 in isolated rat hepatocytes. J Pharmacol Exp Ther. 1998;285(1):348-354. PMID: 9536031. View Source

18-carboxy dinor Leukotriene B4: Validated Research and Analytical Application Scenarios

LC-MS/MS Quantification of Terminal LTB4 β-Oxidation in Hepatocyte Metabolic Flux Studies

In primary hepatocyte studies investigating LTB4 catabolism, 18-carboxy dinor LTB4 serves as the definitive analytical standard for quantifying the terminal β-oxidation step from 20-carboxy LTB4. Its distinct reversed-phase HPLC retention time—eluting earlier than 20-carboxy LTB4 due to reduced lipophilicity [1]—enables baseline resolution from upstream metabolites. The compound's ≥97% purity and defined solubility profile support accurate calibration curve preparation for MRM-based LC-MS/MS methods. This application is validated by studies confirming 18-carboxy-LTB4 as a central metabolite in human hepatocytes [2] and by its identification in human urine [3].

Urinary Biomarker Validation for Clinical Studies of LTB4 Catabolism and Peroxisomal Function

18-carboxy dinor LTB4 has been structurally characterized as an unconjugated urinary metabolite of LTB4 in human subjects, alongside 10,11-dihydro-18-carboxy-LTB4, 20-carboxy-LTB4, and 10,11-dihydro-20-carboxy-LTB4 [3]. As a validated analytical standard, it enables accurate quantification of this terminal β-oxidation product in urine, providing a non-invasive biomarker of peroxisomal β-oxidation activity and hepatic LTB4 clearance. This is distinct from measurement of 20-carboxy LTB4 alone, which reflects only ω-oxidation status [3].

Negative Control Standard for LTB4 Receptor Functional Assays

Class-level pharmacological evidence demonstrates that 18-carboxy-dinor leukotriene metabolites lack contractile activity in tissue bioassays, whereas ω-carboxy precursors may retain partial activity or receptor binding [4]. For BLT1/BLT2 receptor functional studies—including calcium mobilization, chemotaxis, and β-arrestin recruitment assays—18-carboxy dinor LTB4 serves as an appropriate negative control representing the biologically inactive terminal metabolite. Use of 20-carboxy LTB4 as a negative control is contraindicated because this compound retains high-affinity BLT1 receptor binding and functions as an LTB4 receptor antagonist .

Studies of Ethanol-Induced Dysregulation of Hepatic Eicosanoid Metabolism

Ethanol (25 mM) dramatically alters the relative distribution of LTB4 ω-oxidation and β-oxidation metabolites in isolated hepatocytes, with acetaldehyde (>1 mM) specifically inhibiting the β-oxidation step that produces 18-carboxy-LTB4 [5]. 18-carboxy dinor LTB4 is therefore the appropriate analytical standard for investigating how ethanol and its metabolites impair peroxisomal β-oxidation of eicosanoids—a pathway implicated in alcohol-induced liver injury and altered inflammatory mediator clearance [5].

• [1] Harper TW, Garrity MJ, Murphy RC. Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. J Biol Chem. 1986;261(12):5414-5418. PMID: 3007501. View Source
• [2] Wheelan P, Hankin JA, Bilir B, Guenette D, Murphy RC. Metabolic transformations of leukotriene B4 in primary cultures of human hepatocytes. J Pharmacol Exp Ther. 1999;288(1):326-334. PMID: 9862787. View Source
• [3] Berry KA, Borgeat P, Gosselin J, Flamand L, Murphy RC. Urinary metabolites of leukotriene B4 in the human subject. J Biol Chem. 2003;278(27):24449-24454. PMID: 12704192. View Source
• [4] Samhoun MN, Conroy DM, Piper PJ. Pharmacological profile of leukotrienes E4, N-acetyl E4 and of four of their novel omega- and beta-oxidative metabolites in airways of guinea-pig and man in vitro. Br J Pharmacol. 1989;98(4):1406-1412. PMID: 2558763; PMCID: PMC1854826. View Source
• [5] Hankin JA, Wheelan P, Murphy RC. The effects of ethanol and acetaldehyde on the metabolism of prostaglandin E2 and leukotriene B4 in isolated rat hepatocytes. J Pharmacol Exp Ther. 1998;285(1):348-354. PMID: 9536031. View Source